Cas no 860789-70-4 (3-Methyl-4-(4-methylphenyl)-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-Methyl-4-(4-methylphenyl)-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 860789-70-4
• MF: C₁₈H₁₆F₃N₃O
• MW: 347.334354400635
• CID: 5696733
• PubChem ID: 3652187
• Update Time: 2023-10-14

3-Methyl-4-(4-methylphenyl)-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(4-methylphenyl)-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
• AKOS005084107
• 860789-70-4
• 5-methyl-4-(4-methylphenyl)-2-[[3-(trifluoromethyl)phenyl]methyl]-1,2,4-triazol-3-one
• 5-methyl-4-(4-methylphenyl)-2-[3-(trifluoromethyl)benzyl]-2,4-dihydro-3H-1,2,4-triazol-3-one
• 1W-0803
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-methyl-4-(4-methylphenyl)-2-[[3-(trifluoromethyl)phenyl]methyl]-
• 3-Methyl-4-(4-methylphenyl)-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one

• Inchi： 1S/C18H16F3N3O/c1-12-6-8-16(9-7-12)24-13(2)22-23(17(24)25)11-14-4-3-5-15(10-14)18(19,20)21/h3-10H,11H2,1-2H3
• InChI Key： MOQSLVSBRAZRMA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CN1C(N(C2C=CC(C)=CC=2)C(C)=N1)=O)(F)F

Computed Properties

• Exact Mass: 347.12454663g/mol
• Monoisotopic Mass: 347.12454663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 416.5±55.0 °C(Predicted)
• pka: 4.00±0.20(Predicted)